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Compound of Interest

Compound Name: Cy3B NHS Ester

Cat. No.: B12384938 Get Quote

For researchers, scientists, and professionals in drug development, the use of fluorescent dyes

like Cy3B N-hydroxysuccinimide (NHS) Ester is integral to advancements in biological imaging

and labeling. Understanding the safety profile and handling requirements of this reagent is

paramount to ensure laboratory safety and experimental integrity. This technical guide provides

a comprehensive overview of the safety data for Cy3B NHS Ester, compiled from various

sources.

Chemical and Physical Properties
Cy3B NHS Ester is a reactive fluorescent dye used for labeling biomolecules containing

primary amines, such as proteins and amine-modified oligonucleotides.[1][2][3] It is an

improved version of the Cy3 dye, offering greater fluorescence quantum yield and

photostability.[2][3][4]

The physical and chemical properties of Cy3B NHS Ester can vary slightly between suppliers.

The following table summarizes the available data:
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Property Value Source(s)

Molecular Formula C35H35N3O8S BroadPharm[4]

Molecular Weight 657.7 g/mol BroadPharm[4]

657.21 g/mol Vector Labs[2]

CAS Number 228272-52-4
MedchemExpress,

BroadPharm[1][4]

Purity 97.75% MedchemExpress[1]

Appearance Solid Thermo Fisher Scientific[5]

Solubility Water, DMSO, DMF Vector Labs, GoldBio[2][6]

Spectral Characteristics
The fluorescence properties of Cy3B NHS Ester are crucial for its application in imaging and

detection.

Spectral Property Wavelength (nm) Source(s)

Excitation Maximum 566 nm BroadPharm[4]

560 nm Vector Labs[2]

Emission Maximum 578 nm BroadPharm[4]

571 nm Vector Labs[2]

Extinction Coefficient 137,000 cm⁻¹M⁻¹ BroadPharm[4]

120,000 cm⁻¹M⁻¹ Vector Labs[2]

Fluorescence Quantum Yield 0.92 BroadPharm[4]

Storage and Handling
Proper storage and handling are essential to maintain the chemical integrity of Cy3B NHS
Ester and ensure user safety.
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Condition Recommendation Source(s)

Storage Temperature -20°C
BroadPharm, Vector Labs,

GoldBio[2][4][6]

2–8°C (refrigerated) in the dark Sigma-Aldrich[7]

Stock Solution Storage

-80°C for 6 months; -20°C for 1

month (sealed, away from

moisture and light)

MedchemExpress[1]

Reconstituted material may be

stored for up to 2 weeks at

-20°C in aliquots to avoid

repeat freeze-thaw cycles.

Sigma-Aldrich[7]

Shipping Conditions Ambient temperature BroadPharm, Vector Labs[2][4]

Handling Precautions

Avoid inhalation, contact with

eyes and skin. Avoid dust and

aerosol formation. Use in a

well-ventilated area.[8] Ensure

access to a safety shower and

eye wash station.[8]

MedChemExpress[8]

Safety Information and Hazard Communication
The safety information for cyanine dyes can be inconsistent across different suppliers and for

closely related compounds. While one source classifies Cy3 NHS Ester as not a hazardous

substance, another provides specific hazard warnings for CY®3B NHS Ester.[7][8] It is prudent

to handle these compounds with care, adhering to the more stringent safety precautions.

GHS Hazard Classification
The following table summarizes the GHS classification for a product identified as CY®3B NHS

es by Sigma-Aldrich.
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Hazard Class Category

Acute toxicity, Oral 4

Acute toxicity, Inhalation 4

Acute toxicity, Dermal 4

Respiratory sensitization 1

Skin sensitization 1

Skin corrosion/irritation 2

Serious eye damage/eye irritation 2

Specific target organ toxicity, single exposure 3

Source: Sigma-Aldrich, Thermo Fisher Scientific[5][7]

Hazard and Precautionary Statements
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Code Statement Source(s)

H302 Harmful if swallowed Sigma-Aldrich[7]

H312 Harmful in contact with skin Sigma-Aldrich[7]

H315 Causes skin irritation Thermo Fisher Scientific

H317
May cause an allergic skin

reaction
Sigma-Aldrich[7]

H319 Causes serious eye irritation Thermo Fisher Scientific

H332 Harmful if inhaled Sigma-Aldrich[7]

H334

May cause allergy or asthma

symptoms or breathing

difficulties if inhaled

Sigma-Aldrich[7]

H335 May cause respiratory irritation Thermo Fisher Scientific

P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay

Sigma-Aldrich, Thermo Fisher

Scientific[7]

P280

Wear protective gloves/

protective clothing/ eye

protection/ face protection

Sigma-Aldrich, Thermo Fisher

Scientific[7]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing

Sigma-Aldrich, Thermo Fisher

Scientific[7]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing

Thermo Fisher Scientific

P342+P311

If experiencing respiratory

symptoms: Call a POISON

CENTER or doctor/physician

Sigma-Aldrich[7]
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P501

Dispose of contents/ container

to an approved waste disposal

plant

DC Chemicals[9]

Experimental Workflow and Safety Procedures
The following diagrams illustrate key workflows and safety measures for working with Cy3B
NHS Ester.
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General Workflow for Handling Cy3B NHS Ester

Preparation

Labeling Reaction

Purification

Reconstitute in
anhydrous DMF/DMSO

Aliquot for storage
(if necessary)

Mix Cy3B NHS Ester
with amine-containing sample

(e.g., protein)

Incubate at
appropriate pH and temperature

Purify labeled conjugate
(e.g., gel chromatography)

Store purified conjugate

Click to download full resolution via product page

General workflow for handling Cy3B NHS Ester.
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Safety and First Aid for Cy3B NHS Ester

Personal Protective Equipment

First Aid Measures

Handling Procedures

Protective Gloves Eye Protection Lab Coat Respirator (if dust)

Skin Contact:
Wash with plenty of water

Eye Contact:
Rinse with water for several minutes

Inhalation:
Move to fresh air

Ingestion:
Do NOT induce vomiting. Call a physician

Use in a well-ventilated area Avoid contact with skin and eyes Avoid breathing dustPotential Exposure

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [A Technical Guide to the Safe Handling of Cy3B NHS
Ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12384938#cy3b-nhs-ester-safety-data-sheet-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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